Cas no 1805585-79-8 (Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with a versatile structure, featuring both cyano and carboxylate functional groups. Its trifluoromethyl and difluoromethyl substituents enhance its reactivity and stability, making it valuable in agrochemical and pharmaceutical synthesis. The electron-withdrawing properties of the fluorine atoms improve its utility as an intermediate in cross-coupling reactions and heterocyclic chemistry. The methyl ester group offers further derivatization potential, while the cyano group facilitates nucleophilic substitutions. This compound is particularly suited for applications requiring high selectivity and functional group tolerance, serving as a key building block in the development of advanced fluorinated compounds.
Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate structure
1805585-79-8 structure
Product Name:Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
CAS No:1805585-79-8
MF:C10H5F5N2O2
MW:280.150919675827
CID:4881137
Update Time:2025-10-30

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
    • Inchi: 1S/C10H5F5N2O2/c1-19-9(18)4-2-5(8(11)12)17-6(3-16)7(4)10(13,14)15/h2,8H,1H3
    • InChI Key: SVYPLNJGMIVFLL-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)N=C(C(F)F)C=C1C(=O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 389
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029037163-250mg
Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
1805585-79-8 95%
250mg
$970.20 2022-04-01
Alichem
A029037163-500mg
Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
1805585-79-8 95%
500mg
$1,718.70 2022-04-01
Alichem
A029037163-1g
Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
1805585-79-8 95%
1g
$3,068.70 2022-04-01

Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805585-79-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805585-79-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of cyano, difluoromethyl, and trifluoromethyl substituents on a pyridine backbone, make it an invaluable building block for drug discovery and development.

The significance of this compound in modern pharmaceutical synthesis cannot be overstated. The pyridine core is a common motif in many pharmacologically relevant molecules, offering a scaffold that can be modified to achieve specific biological activities. The introduction of cyano and carboxylate functional groups enhances the reactivity of the molecule, allowing for further derivatization and functionalization. Additionally, the presence of difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties, which can influence the pharmacokinetic and pharmacodynamic profiles of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has emerged as a key intermediate in several high-profile drug development projects. For instance, its derivatives have been explored as potential inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The compound's utility extends beyond oncology applications. Researchers have also investigated its potential in antimicrobial and anti-inflammatory therapies. The cyano group facilitates further chemical transformations, enabling the synthesis of molecules with targeted biological activities. For example, recent studies have demonstrated the efficacy of certain cyano-substituted pyridines in modulating immune responses, highlighting the compound's versatility as a pharmacological tool.

From a synthetic chemistry perspective, Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate exemplifies the importance of strategic functional group placement in drug development. The combination of electron-withdrawing cyano and fluorinated substituents allows for precise control over reaction outcomes, enabling chemists to tailor molecular properties for optimal biological activity. This underscores the compound's role as a cornerstone in the synthesis of next-generation pharmaceuticals.

The demand for high-quality intermediates like Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate continues to grow as pharmaceutical companies strive to innovate and bring new treatments to market. Its availability from reliable suppliers ensures that researchers can focus on their core scientific objectives without being hindered by supply chain issues. This reliability is crucial for maintaining momentum in drug discovery programs, where time-to-market can significantly impact patient outcomes.

In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805585-79-8) is a multifaceted compound with far-reaching implications in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for synthesizing novel therapeutic agents across various disease areas. As research progresses and new applications are uncovered, this intermediate will undoubtedly continue to play a pivotal role in advancing medical science.

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